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Compound of Interest

Compound Name: 2,6-Dibromophenol-3,4,5-d3

Cat. No.: B12309210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,6-Dibromophenol-d3 (Phenol-

d3, 2,6-dibromo-), a deuterated analog of 2,6-Dibromophenol. It is primarily used as an internal

standard in quantitative analytical methods, such as gas chromatography-mass spectrometry

(GC-MS) and liquid chromatography-mass spectrometry (LC-MS), for the detection of its non-

deuterated counterpart in various matrices. This guide covers supplier and pricing information,

and a detailed experimental protocol for its use.

Supplier and Pricing Information
2,6-Dibromophenol-d3 is available from several specialized chemical suppliers. The pricing and

availability can vary based on the supplier, purity, and quantity. Below is a summary of available

suppliers and their current offerings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12309210?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Catalog
Number

CAS
Number

Purity/Isoto
pic
Enrichment

Available
Quantities

Price (USD)

CDN

Isotopes
D-4349

1219803-14-

1
98 atom % D

50 mg, 100

mg

~$278 (for

50mg)

LGC

Standards

CDN-D-4349-

0.05G

1219803-14-

1

98 atom % D,

min 98%

Chemical

Purity

50 mg, 100

mg

$278.00 (for

50mg)[1]

MedChemEx

press
HY-Y1667S

1219803-14-

1
Not Specified

Inquire for

details

Inquire for

details[2]

Molport
Molport-051-

693-344

1219803-14-

1
Not Specified 1 mg - 25 g

$60 (1mg) -

$3800 (25g)

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to contact the suppliers directly for the most current pricing and availability.

For researchers interested in other isotopically labeled analogs, Cambridge Isotope

Laboratories, Inc. offers 13C-labeled 2,6-Dibromophenol (Catalog No: CLM-8007).[3]

Procurement Workflow
The process of acquiring a chemical standard like 2,6-Dibromophenol-d3 for a research

laboratory typically follows a structured workflow to ensure proper selection, purchasing, and

reception.
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Procurement Workflow for 2,6-Dibromophenol-d3
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(Price, Availability)
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Supplier Processing
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and Store Appropriately
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Procurement workflow for chemical standards.
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Experimental Protocol: Quantification of 2,6-
Dibromophenol in Water Samples using GC-MS with
2,6-Dibromophenol-d3 as an Internal Standard
This protocol provides a representative methodology for the quantitative analysis of 2,6-

Dibromophenol in water samples. The use of 2,6-Dibromophenol-d3 as an internal standard is

crucial for correcting variations during sample preparation and analysis, thereby enhancing the

accuracy and precision of the results. This method is adapted from established environmental

analysis protocols for phenolic compounds.

Materials and Reagents
2,6-Dibromophenol (analytical standard)

2,6-Dibromophenol-d3 (internal standard)

Methanol (HPLC grade)

Dichloromethane (DCM, GC grade)

Acetic Anhydride

Potassium Carbonate

Hydrochloric Acid (HCl)

Anhydrous Sodium Sulfate

Deionized Water

Solid Phase Extraction (SPE) cartridges (e.g., Polystyrene-divinylbenzene, 500 mg)

Preparation of Standard Solutions
Primary Stock Solutions (1000 µg/mL):

Accurately weigh approximately 10 mg of 2,6-Dibromophenol and 2,6-Dibromophenol-d3

into separate 10 mL volumetric flasks.
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Dissolve and bring to volume with methanol. Store at 4°C, protected from light.

Working Standard Solutions:

Prepare a series of calibration standards by diluting the 2,6-Dibromophenol primary stock

solution with methanol to achieve concentrations ranging from 0.1 to 20 µg/mL.

Prepare a working internal standard (IS) solution of 2,6-Dibromophenol-d3 at a

concentration of 5 µg/mL by diluting the IS primary stock solution with methanol.

Spiking:

Spike each calibration standard and sample with the working IS solution to achieve a

consistent final concentration in the final extract (e.g., 50 ng/mL).

Sample Preparation (Solid Phase Extraction - SPE)
Sample Collection and Preservation:

Collect 1 L water samples in amber glass bottles.

Acidify the sample to a pH of ≤ 2 with concentrated HCl.

SPE Cartridge Conditioning:

Wash the SPE cartridge with 5 mL of DCM followed by 5 mL of methanol, and then 10 mL

of deionized water (pH ≤ 2). Do not allow the cartridge to dry.

Sample Loading:

Pass the 1 L water sample through the conditioned SPE cartridge at a flow rate of 10-15

mL/min.

Elution:

After loading, dry the cartridge by purging with nitrogen for 10 minutes.

Elute the trapped analytes with 5-10 mL of DCM.
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Concentration and Derivatization:

Concentrate the eluate to approximately 0.9 mL under a gentle stream of nitrogen.

Add the internal standard (2,6-Dibromophenol-d3).

For improved chromatographic performance, derivatize the phenol group by adding 100 µL

of acetic anhydride and 1 mL of potassium carbonate buffer (0.5 M, pH 10). Vortex for 1

minute and allow to react for 10 minutes.

Adjust the final volume to 1.0 mL with a suitable solvent.

GC-MS Analysis
Gas Chromatograph (GC):

Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

Inlet: Splitless mode, 250°C.

Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min,

and hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor (example for acetylated derivatives):

2,6-Dibromophenol: Monitor characteristic ions of the acetylated derivative.

2,6-Dibromophenol-d3: Monitor the corresponding mass-shifted ions for the deuterated

internal standard.
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Data Analysis
Create a calibration curve by plotting the ratio of the peak area of the 2,6-Dibromophenol

derivative to the peak area of the 2,6-Dibromophenol-d3 derivative against the concentration

of the calibration standards.

Quantify the concentration of 2,6-Dibromophenol in the samples using the generated

calibration curve.

Analytical Workflow Diagram
The following diagram illustrates the key stages of the analytical workflow described in the

experimental protocol.
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Analytical Workflow for 2,6-Dibromophenol Quantification
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Analytical workflow using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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